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Compound of Interest

2,2-Dimethylpiperazine
dihydrochloride

Cat. No.: B590143

Compound Name:

For Researchers, Scientists, and Drug Development Professionals
CAS Number: 128427-07-6

This technical guide provides a comprehensive overview of 2,2-Dimethylpiperazine
dihydrochloride, a key building block in medicinal chemistry. This document consolidates
essential information on its chemical and physical properties, synthesis, and applications in
drug discovery, with a focus on providing practical experimental details and contextual
understanding for researchers in the field.

Chemical and Physical Properties

2,2-Dimethylpiperazine dihydrochloride is the hydrochloride salt of the parent compound,
2,2-Dimethylpiperazine. The salt form generally offers enhanced stability and solubility in
agueous media, which is advantageous for various applications in research and development.

[1]

Table 1: Physicochemical Properties of 2,2-Dimethylpiperazine and its Dihydrochloride Salt
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2,2-Dimethylpiperazine 2,2-Dimethylpiperazine
Property . .

(Free Base) Dihydrochloride
CAS Number 84477-72-5[2] 128427-07-6
Molecular Formula CeH14N2[2] CeH16CI2N2
Molecular Weight 114.19 g/mol [2] 187.11 g/mol

) ) White to cream-colored

Appearance Low melting solid[3]

powder/needles

_ _ Highly soluble in water; poorly
- Soluble in water and organic ) )
Solubility soluble in nonpolar organic

solvents.[3] solvents.[1][4]

Purity (Typical) = 97% (GC)[3] >98%

Synthesis and Experimental Protocols

The synthesis of 2,2-Dimethylpiperazine dihydrochloride is typically achieved in a two-step
process: first, the synthesis of the free base, 2,2-Dimethylpiperazine, followed by its conversion
to the dihydrochloride salt.

Synthesis of 2,2-Dimethylpiperazine (Free Base)

A common route for the synthesis of 2,2-Dimethylpiperazine involves the reduction of 3,3-
dimethylpiperazin-2-one.[5]

Experimental Protocol: Reduction of 3,3-Dimethylpiperazin-2-one

o Reaction Setup: In a reaction vessel under a nitrogen atmosphere, suspend lithium
aluminum hydride (LiAlH4) in anhydrous tetrahydrofuran (THF).

o Addition of Reactant: Slowly add a solution of 3,3-dimethylpiperazin-2-one in THF to the
LiAlH4 suspension. The reaction is exothermic and should be controlled with appropriate
cooling.

e Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography
(TLC) or liquid chromatography-mass spectrometry (LC-MS).
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e Quenching: Upon completion, cautiously quench the reaction by the sequential addition of
water and an aqueous sodium hydroxide solution.

o Work-up: Filter the resulting mixture to remove inorganic salts. The filtrate, containing the
product, is then concentrated under reduced pressure.

 Purification: The crude 2,2-Dimethylpiperazine can be purified by distillation.[5]

Diagram 1: Synthesis of 2,2-Dimethylpiperazine
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Step 1: Reduction

G,3-Dimethylpiperazin-2-one in THa LiAlH4 in THF

Reaction Mixture

Quenching
(H20, NaOH(aq))
[Crude 2,2-Dimethylpiperazin9

Step 2: Purification

Filtration

Distillation

Gure 2,2-Dimethylpiperazin9

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2,2-Dimethylpiperazine.
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Preparation of 2,2-Dimethylpiperazine Dihydrochloride

The purified free base is then converted to its dihydrochloride salt.
Experimental Protocol: Salt Formation

» Dissolution: Dissolve the purified 2,2-Dimethylpiperazine in a suitable solvent, such as
absolute ethanol or isopropanol.[6]

 Acidification: Cool the solution in an ice bath and slowly add a stoichiometric amount (2
equivalents) of concentrated hydrochloric acid or introduce a stream of dry hydrogen chloride
gas.[6]

» Precipitation: The dihydrochloride salt will precipitate out of the solution.

« |solation: Collect the precipitate by filtration, wash with a cold, non-polar solvent (e.g., diethyl
ether) to remove any residual impurities, and dry under vacuum.

Diagram 2: Dihydrochloride Salt Formation

G,Z—Dimethylpiperazine in EthancD 2 eq. HCI

Acidification

Precipitation

Giltration & Washing

G,Z—Dimethylpiperazine Dihydrochlorida
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Caption: Conversion of the free base to the dihydrochloride salt.

Spectral Data

While specific, authenticated spectra for 2,2-Dimethylpiperazine dihydrochloride are not

readily available in public databases, the following table summarizes the expected spectral

characteristics based on the structure and data from similar compounds like 2,5-

dimethylpiperazine and N,N'-dimethylpiperazine.[7][8] The chemical shifts in the NMR spectra

of the dihydrochloride salt would be expected to shift downfield compared to the free base due

to the deshielding effect of the protonated nitrogen atoms.

Table 2: Predicted Spectral Data for 2,2-Dimethylpiperazine Dihydrochloride

Technique

Predicted Data

1H NMR

Signals corresponding to the methyl protons
(singlet), and the methylene protons of the
piperazine ring (multiplets). The N-H protons

would likely appear as a broad singlet.

13C NMR

Resonances for the quaternary carbon, the
methyl carbons, and the methylene carbons of

the piperazine ring.

IR Spectroscopy

Characteristic peaks for N-H stretching (broad),
C-H stretching and bending, and C-N stretching.
The presence of the hydrochloride salt may be
indicated by broad absorptions in the 2400-3000
cm~1region.[9]

Mass Spectrometry (EI)

The mass spectrum would show the molecular
ion peak of the free base (m/z = 114.19) upon
loss of HCI, along with characteristic
fragmentation patterns of the piperazine ring.
[10]

Applications in Drug Development
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The piperazine moiety is a "privileged scaffold" in medicinal chemistry, appearing in a wide
range of therapeutic agents due to its favorable physicochemical and pharmacokinetic
properties.[11] 2,2-Dimethylpiperazine serves as a valuable intermediate in the synthesis of
more complex molecules, particularly in the development of drugs targeting the central nervous
system (CNS).[3]

Role as a Synthetic Intermediate

2,2-Dimethylpiperazine is utilized as a building block in the synthesis of various
pharmaceuticals, including potential anti-anxiety and antidepressant medications.[3] Its two
nitrogen atoms provide sites for further functionalization, allowing for the creation of diverse
chemical libraries for drug screening.

Potential Pharmacological Significance

Derivatives of piperazine are known to interact with various receptors in the CNS, including
dopamine, serotonin, and adrenergic receptors.[12] N-arylpiperazine derivatives, for instance,
have been investigated as potential antipsychotic agents and as modulators of metabotropic
glutamate receptor 5 (MGIuR5), which is a target for the treatment of schizophrenia.[12][13]
The introduction of the 2,2-dimethyl substitution can influence the conformational properties
and metabolic stability of the final drug molecule, potentially leading to improved therapeutic
profiles.

Diagram 3: Role in Drug Discovery

2,2-Dimethylpiperazine Chemical . . . .
(Scaffold) Functionalization Compound Library Biological Screening Lead Compound

Click to download full resolution via product page

Caption: General workflow of 2,2-dimethylpiperazine in drug discovery.

Conclusion

2,2-Dimethylpiperazine dihydrochloride is a valuable and versatile chemical intermediate for
the synthesis of novel compounds with potential therapeutic applications, especially in the area
of central nervous system disorders. Its straightforward synthesis and the favorable properties
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of the piperazine core make it an attractive starting material for drug discovery and
development programs. This guide provides a foundational understanding for researchers to
effectively utilize this compound in their synthetic and medicinal chemistry endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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